Cas no 15890-00-3 (Heptanedioic acid, 3-oxo-, dimethyl ester)
15890-00-3 structure
Product Name:Heptanedioic acid, 3-oxo-, dimethyl ester
CAS No:15890-00-3
MF:C9H14O5
MW:202.204463481903
CID:1337620
Update Time:2024-08-17
Heptanedioic acid, 3-oxo-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanedioic acid, 3-oxo-, dimethyl ester
- Heptanedioic acid, 3-oxo-, 1,7-dimethyl ester
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- Inchi: 1S/C9H14O5/c1-13-8(11)5-3-4-7(10)6-9(12)14-2/h3-6H2,1-2H3
- InChI Key: MYHTZLVJSQTQHD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(=O)CCCC(OC)=O
Computed Properties
- Exact Mass: 202.08412
Experimental Properties
- Density: 1.116±0.06 g/cm3(Predicted)
- Boiling Point: 115 °C(Press: 1 Torr)
- PSA: 69.67
- pka: 10.46±0.46(Predicted)
Heptanedioic acid, 3-oxo-, dimethyl ester Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
15890-00-3 (Heptanedioic acid, 3-oxo-, dimethyl ester) Related Products
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